Cas no 1447802-57-4 (Phthalic acid 1-ethyl 2-isobutyl ester)
1447802-57-4 structure
Product Name:Phthalic acid 1-ethyl 2-isobutyl ester
CAS No:1447802-57-4
MF:C14H18O4
MW:250.290324687958
CID:1005661
PubChem ID:91757390
Update Time:2025-04-20
Phthalic acid 1-ethyl 2-isobutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phthalic acid 1-ethyl 2-isobutyl ester
- 1-TERT-BUTYL 2-ETHYL PHTHALATE
- 1447802-57-4
- DTXSID001334561
- Ethyl 2-methyl-2-propanyl phthalate
-
- Inchi: 1S/C14H18O4/c1-5-17-12(15)10-8-6-7-9-11(10)13(16)18-14(2,3)4/h6-9H,5H2,1-4H3
- InChI Key: FDHYJOOPLRXTBK-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 250.12050905g/mol
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.6Ų
Phthalic acid 1-ethyl 2-isobutyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
1447802-57-4 (Phthalic acid 1-ethyl 2-isobutyl ester) Related Products
- 120-50-3(2-Methylpropyl Ester Benzoic Acid)
- 131-16-8(Di-n-propyl Phthalate)
- 84-74-2(Dibutyl phthalate)
- 18750-05-5(Benzyl 2-Ethylhexyl Phthalate)
- 1726-23-4(Tributyl Trimellitate)
- 131-70-4(Monobutyl phthalate)
- 18699-48-4(Diisobutyl terephthalate)
- 1528-53-6(Tripropyl benzene-1,2,4-tricarboxylate)
- 85-68-7(Benzyl butyl phthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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